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Compound of Interest

Compound Name: 1-Piperidinepentanoic acid

Cat. No.: B15547701

An In-depth Technical Guide to 1-
Piperidinepentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Piperidinepentanoic acid, also known as 5-(piperidin-1-yl)pentanoic acid, is a chemical
compound belonging to the piperidine class of organic molecules. It is characterized by a
piperidine ring N-substituted with a pentanoic acid tail. This molecule holds potential interest in
medicinal chemistry and drug development due to the prevalence of the piperidine scaffold in a
wide array of pharmacologically active compounds. This guide provides a comprehensive
overview of its chemical structure, properties, and relevant (though limited) biological context,
adhering to a technical format for a scientific audience.

Chemical Structure and Properties

The chemical structure of 1-Piperidinepentanoic acid consists of a saturated six-membered
heterocyclic piperidine ring where the nitrogen atom is bonded to the fifth carbon of a pentanoic
acid chain.

Chemical Identifiers

o |[UPAC Name: 5-(piperidin-1-yl)pentanoic acid
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o CAS Number: 49637-20-9 (for the hydrochloride salt)
e Molecular Formula: C10H1sNO:2
e Molecular Weight: 185.26 g/mol

The hydrochloride salt of 1-Piperidinepentanoic acid has a molecular formula of C10H20CINO2
and a molecular weight of 221.73 g/mol . The SMILES representation for the hydrochloride is
Cl.LOC(=O)CCCCN1CCCCC1.[1]

Physicochemical Properties

Quantitative experimental data for the free acid form of 1-Piperidinepentanoic acid is not
readily available in public databases. The following table summarizes the available information,
primarily for the hydrochloride salt.

Value (for Hydrochloride

Property salt) Data Source

Molecular Formula C10H20CINO2 [1]

Molecular Weight 221.73 g/mol [1]

SMILES Cl.OC(=0)CCCCN1CCCCC1  [1]
Synthesis

Specific, detailed experimental protocols for the synthesis of 1-Piperidinepentanoic acid are
not extensively documented in publicly accessible literature. However, a general synthetic
approach can be logically inferred.

A plausible synthetic route would involve the N-alkylation of piperidine with a 5-halopentanoic
acid ester, followed by hydrolysis of the ester to yield the final carboxylic acid.

Logical Synthesis Workflow
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Caption: A logical workflow for the synthesis of 1-Piperidinepentanoic acid.

Biological Activity and Signaling Pathways

Direct experimental evidence detailing the biological activity and associated signaling pathways
of 1-Piperidinepentanoic acid is currently lacking in the scientific literature. The biological
significance of piperidine-containing compounds is vast, with derivatives exhibiting a wide
range of activities, including but not limited to, antiviral, antimicrobial, and anticancer effects.
However, it is crucial to note that the specific activity of 1-Piperidinepentanoic acid has not
been characterized.

Given the structural motifs, potential (but purely speculative) areas of investigation could
include its interaction with receptors or enzymes where a lipophilic heterocyclic head and a
flexible acidic tail are recognized.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, purification, and biological
evaluation of 1-Piperidinepentanoic acid are not available in the public domain. Researchers
interested in studying this compound would need to develop and validate their own
methodologies. A general workflow for such an investigation is proposed below.

General Experimental Workflow for Investigation
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Synthesis & Purification

Synthesis of 1-Piperidinepentanoic acid

:

Purification (e.g., Crystallization, Chromatography)

Structural CharacterizatiLn Biological Screening
NMR Spectroscopy (*H, 13C) High-Throughput Screening
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Caption: A proposed experimental workflow for the synthesis, characterization, and biological
evaluation of 1-Piperidinepentanoic acid.

Conclusion

1-Piperidinepentanoic acid is a structurally defined molecule with potential for further
investigation in the fields of medicinal chemistry and drug discovery. While its chemical identity
is established, a significant gap exists in the literature regarding its specific physicochemical
properties, validated synthetic protocols, and biological activity. The information and proposed
workflows in this guide are intended to provide a foundational resource for researchers
embarking on the study of this and related compounds. Further experimental work is necessary
to fully elucidate the chemical and biological profile of 1-Piperidinepentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.5-(PIPERAZIN-1-YL)PENTANOIC ACID | CAS 1249946-40-4A [matrix-fine-
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 To cite this document: BenchChem. [1-Piperidinepentanoic acid chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547701#1-piperidinepentanoic-acid-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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